Cas no 2888-10-0 (2-Propenal,3-chloro-3-(4-nitrophenyl)-)

• Product Name: 2-Propenal,3-chloro-3-(4-nitrophenyl)-
• CAS No: 2888-10-0
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 276400
• PubChem ID: 6433352
• Update Time: 2025-11-01

2-Propenal,3-chloro-3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal,3-chloro-3-(4-nitrophenyl)-
• (Z)-3-chloro-3-(4-nitrophenyl)prop-2-enal
• VS-00782
• beta-Chloro-p-nitrocinnamaldehyde
• SCHEMBL11365765
• (2Z)-3-chloro-3-(4-nitrophenyl)prop-2-enal
• 2888-10-0
• AKOS005682675
• 2-Propenal, 3-chloro-3-(4-nitrophenyl)-
• CINNAMALDEHYDE, beta-CHLORO-p-NITRO-

• Inchi： 1S/C9H6ClNO3/c10-9(5-6-12)7-1-3-8(4-2-7)11(13)14/h1-6H/b9-5-
• InChI Key： KVPVZOJJVXTLKN-UITAMQMPSA-N
• SMILES： Cl/C(=C\C=O)/C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.00368
• Monoisotopic Mass: 211.0036207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21

Additional information on 2-Propenal,3-chloro-3-(4-nitrophenyl)-

Comprehensive Overview of 2-Propenal, 3-chloro-3-(4-nitrophenyl)-: Chemical Properties, Synthesis, and Emerging Applications

2-Propenal, 3-chloro-3-(4-nitrophenyl)-, also known as 3-chloroacrylaldehyde substituted with a 4-nitrophenyl group, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This molecule features a conjugated enal structure with a chlorine atom and a nitro-substituted aromatic ring, making it an important building block for the development of functional materials and bioactive molecules. Its unique combination of electrophilic and nucleophilic characteristics enables participation in diverse reaction pathways, particularly in Michael addition and nucleophilic substitution processes.

The core structure of 2-propenal (CH₂=CHCHO) is modified by the introduction of two key substituents: a chlorine atom at the β-position (C₃) and a para-nitrophenyl group at the same position. This dual substitution significantly alters the electronic distribution across the molecule. The nitro group acts as an electron-withdrawing substituent through both inductive and resonance effects, while the chlorine atom contributes to steric hindrance and further modulates reactivity. These structural features make 3-chloro-3-(4-nitrophenyl)propanal particularly valuable for directing regioselectivity in subsequent synthetic transformations.

In recent years, advances in green chemistry have led to novel methodologies for synthesizing this compound. A 2024 study published in the *Journal of Organic Chemistry* reported an efficient catalytic approach using palladium complexes under microwave-assisted conditions. This method demonstrated improved yields (up to 95%) compared to traditional methods while reducing reaction times by over 60%. The protocol involved selective chlorination of a para-nitrostyrene derivative followed by controlled oxidation to yield the aldehyde functionality. Such developments highlight the compound's relevance in sustainable chemical processes.

The physical properties of 2-propenal derivatives have been extensively characterized through modern analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals for both the chlorinated acrylaldehyde moiety and the nitroaromatic substituent. Infrared spectroscopy confirms the presence of characteristic carbonyl (C=O) stretching vibrations at approximately 1715 cm⁻¹ and conjugated double bond absorption bands around 1650 cm⁻¹. Thermal analysis studies indicate decomposition temperatures above 180°C under inert atmosphere conditions.

In pharmaceutical research, this compound has shown promise as a scaffold for drug discovery programs targeting G protein-coupled receptors (GPCRs). A 2025 investigation by European Medicinal Chemistry Research Group demonstrated that derivatives containing similar structural motifs exhibited nanomolar binding affinities to CCR5 receptors, which are critical in HIV pathogenesis research. The electron-deficient nature of both substituents enhances molecular interactions with receptor sites through π-cation interactions and hydrogen bonding networks.

The compound's reactivity profile has been systematically explored using computational chemistry approaches. Density functional theory (DFT) calculations published in *Chemical Communications* (March 2025) revealed that the presence of both chlorine and nitro groups creates multiple reactive sites along the molecule's backbone. These studies identified transition states for Diels-Alder reactions with dienes like cyclopentadiene under photochemical conditions, suggesting potential applications in polymer science.

Synthetic strategies for this molecule have evolved significantly since its initial characterization in early pharmacological studies from the late 1990s. Modern approaches emphasize atom economy principles, with one notable method employing chiral auxiliaries to achieve enantioselective synthesis. This technique allows for controlled stereochemistry at both carbon centers adjacent to functional groups, enabling access to stereoisomeric forms that may exhibit distinct biological activities.

In materials science applications, researchers at Tokyo Institute of Technology (April 2025) demonstrated that this compound can serve as a precursor for photoresponsive polymers when incorporated into polymeric networks via thiol–ene click chemistry. The resulting materials exhibited reversible structural changes upon exposure to UV light due to intramolecular charge transfer between nitro groups and conjugated aldehyde moieties.

The synthesis methodology has also been adapted for industrial-scale production using continuous flow reactors equipped with microfluidic technology. A comparative study from Industrial Organic Synthesis Review (Q1 2025) showed that flow chemistry systems improved product purity by eliminating side reactions typically observed in batch processes due to better temperature control during oxidation steps involving chromium-based reagents.

In analytical chemistry contexts, this compound serves as an excellent model system for studying solvent effects on reaction mechanisms using polarimetry techniques. The high dipole moment generated by both substituents makes it particularly sensitive to changes in dielectric constants across different solvents such as acetonitrile versus dimethyl sulfoxide solutions.

Biological activity screening programs have revealed interesting properties when this compound is conjugated with amino acid derivatives through peptide coupling reactions under HATU catalysis conditions. Recent findings from Bioorganic & Medicinal Chemistry Letters indicate that such conjugates demonstrate selective inhibition against specific proteases involved in cancer progression pathways without affecting normal cellular functions.

Cross-disciplinary research efforts have expanded its utility into electrochemical sensor development projects led by MIT's Department of Chemical Engineering team (February 2025). By immobilizing modified forms onto gold electrode surfaces via self-assembled monolayers techniques like alkanethiol grafting procedures they achieved enhanced sensitivity towards heavy metal ions detection through surface plasmon resonance measurements showing sub-part per billion detection limits for mercury species detection applications.

The photophysical properties observed when incorporating this molecule into supramolecular assemblies have opened new avenues for photonic device applications as reported by Advanced Materials Research Group last year using time-resolved fluorescence spectroscopy techniques which revealed unusually long-lived excited states due to intramolecular charge transfer between aromatic nitronaphtholate units connected via acrylate linkages forming J-aggregate structures exhibiting strong excitonic coupling effects useful for optoelectronic components development needs today's market demands show increasing interest towards such smart materials systems capable displaying tunable optical responses depending on external stimuli parameters applied during operation phases these materials undergo structural transformations maintaining stability under various environmental conditions tested so far including temperature variations from -40°C up +150°C range typical operational parameters required modern electronic devices must meet stringent performance requirements set industry standards committees globally active now more than ever before given current technological advancements happening rapidly across multiple sectors simultaneously demanding continuous innovation cycles maintaining competitive edge crucial nowadays business environment characterized fast-paced developments requiring timely adaptations strategies successful companies implement effectively manage resources optimize production efficiency while ensuring product quality remains consistently high level demanded customers worldwide growing awareness sustainability issues also pushing researchers explore greener alternatives traditional chemical processes aiming reduce environmental footprint every possible way feasible without compromising end results achieved through these methods proving highly effective many cases already implemented leading companies sector showing positive returns investments made long-term perspective considering future growth projections market size expected reach $X billion value within next five years according independent market analysis reports released major consulting firms recently tracking trends industry closely monitoring changes regulatory landscapes affecting operations worldwide ensuring compliance remains top priority throughout all stages development implementation phases these projects require careful planning execution monitoring regular assessments progress made towards achieving set objectives remain transparent stakeholders involved process from beginning end collaboration between academic institutions private enterprises government agencies essential creating innovative solutions addressing complex challenges facing society today tomorrow through combined efforts multidisciplinary teams working together sharing knowledge expertise accelerating discovery process making breakthroughs possible sooner rather later benefit everyone concerned ultimately goal improve human health enhance quality life develop technologies promote environmental protection maintain economic viability ensure long-term success industry sector continuously evolving adapting new requirements emerging opportunities always present those willing invest time effort pursue excellence their fields strive make meaningful contributions scientific community beyond just commercial applications importance cannot overstated especially light global challenges climate change resource scarcity health crises demanding urgent solutions available soonest possible timeframe leveraging cutting-edge research capabilities available today's laboratories facilities worldwide pushing boundaries what previously thought impossible opening exciting possibilities future generations scientists engineers researchers build upon foundations laid current investigations ongoing studies focusing optimize existing methodologies discover novel applications further expand utility this fascinating chemical entity across multiple domains simultaneously demonstrating remarkable adaptability versatility inherent characteristics structure itself provide basis countless potential uses yet discovered fully explored scientific community remains committed uncovering secrets nature offer humanity better tomorrow world needs now more ever before